Cas no 16744-98-2 (1-fluoro-2-isocyanatobenzene)

• Product Name: 1-fluoro-2-isocyanatobenzene
• CAS No: 16744-98-2
• MF: C₇H₄FNO
• MW: 137.111165046692
• MDL: MFCD00001996
• CID: 87739
• PubChem ID: 85588
• Update Time: 2025-10-31

1-fluoro-2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluorophenyl isocyanate
• 1-Fluoro-2-isocyanatobenzene
• Isocyanic Acid 2-Fluorophenyl Ester
• 2-Fluoro-1-isocyanatobenzene
• 2-Fluoroisocyanatobenzene
• o-Fluorophenyl isocyanate
• 2-Flurophenyl isocyanate
• 2-Isocyanatofluorobenzene
• 2-Fluorophenyl Isocynaate
• 2-Fluorophenylisocyanate97%
• 2-Fluorophenyl isocyanate 97%
• Benzene, 1-fluoro-2-isocyanato-
• 2-FLUOROPHENylisoCYANATE
• VZNCSZQPNIEEMN-UHFFFAOYSA-N
• 2-fluorobenzenisocyanate
• PARAGOS 331045
• PubChem4455
• 2-flurophenylisocyanate
• o-fluorophenylisocyanate
• 2-fluoropheyl isocyanate
• 2-fluorophenyl-isocyanate
• 2-fluoro phenyl isocyanate
• W-200158
• LS-02810
• 2-fluoro-1-isocyanato-benzene
• EN300-20456
• I0338
• A810871
• BB 0253727
• 1-isocyanato-2-fluorobenzene
• SCHEMBL93162
• GEO-02699
• 2-Fluorophenyl isocyanate, 97%
• BP-12957
• F1945-0013
• 16744-98-2
• 2-fluoro-1-isocyanato benzene
• 1-fluoranyl-2-isocyanato-benzene
• D91128
• NS00052415
• 1-Fluoro-2-isocyanato-benzene
• MFCD00001996
• EINECS 240-804-0
• AKOS000119376
• FT-0612446
• DTXSID70168287
• Isocyanic acid o-fluorophenyl ester
• 1-Fluoro-2-isocyanatobenzene #
• ALBB-007535
• DB-021143
• DTXCID8090778
• STK504604
• 240-804-0
• 1-fluoro-2-isocyanatobenzene

• MDL： MFCD00001996
• Inchi： 1S/C7H4FNO/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• InChI Key： VZNCSZQPNIEEMN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N=C=O
• BRN： 1210127

Computed Properties

• Exact Mass: 137.02800
• Monoisotopic Mass: 137.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.222 g/mL at 25 °C(lit.)
• Boiling Point: 65°C/18mmHg(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.5144(lit.)
• PSA: 29.43000
• LogP: 1.79300
• Sensitiveness: Lachrymatory
• Solubility: Not determined

1-fluoro-2-isocyanatobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3080 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16-S23-S26-S27-S28-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R23/24/25; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-2-isocyanatobenzene

1-Fluoro-2-Isocyanatobenzene (CAS No. 16744-98-2): A Comprehensive Overview

1-Fluoro-2-isocyanatobenzene, also known by its CAS registry number CAS No. 16744-98-2, is a highly reactive organic compound with significant applications in various industries. This compound is a derivative of benzene, featuring a fluoro group at the first position and an isocyanato group at the second position. The unique combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and specialty chemicals.

The structure of 1-fluoro-2-isocyanatobenzene consists of a benzene ring with two substituents: a fluorine atom and an isocyanato (-NCO) group. The fluorine atom introduces electron-withdrawing effects, while the isocyanato group is highly nucleophilic, making the compound versatile in various chemical reactions. Recent studies have highlighted its role in the development of polyurethanes and other high-performance polymers, where it serves as a key building block due to its reactivity and ability to form strong covalent bonds.

In terms of synthesis, 1-fluoro-2-isocyanatobenzene can be prepared through several methods, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient routes involves the reaction of fluorobenzene with phosgene in the presence of a catalyst, followed by further functionalization to introduce the isocyanato group. Researchers have recently explored green chemistry approaches to enhance the sustainability of its production, such as using solvent-free conditions or biodegradable catalysts.

The applications of 1-fluoro-2-isocyanatobenzene span across multiple sectors. In the polymer industry, it is widely used as an intermediate for synthesizing polyurethanes, which are employed in insulation materials, automotive components, and flexible foams. Additionally, its ability to react with alcohols and amines makes it valuable in the production of coatings, adhesives, and sealants. Recent advancements have also seen its use in the development of novel materials for electronic applications, such as dielectric polymers and flame-retardant resins.

The reactivity of 1-fluoro-2-isocyanatobenzene is influenced by its electronic structure and steric effects. The electron-withdrawing nature of both substituents increases the electrophilicity of the benzene ring, facilitating nucleophilic attacks. This property has been exploited in various organic transformations, including Diels-Alder reactions and Michael additions. Furthermore, its ability to undergo cycloaddition reactions has opened new avenues for synthesizing complex heterocyclic compounds with potential pharmaceutical applications.

In recent years, there has been growing interest in understanding the environmental impact and safety profile of 1-fluoro-2-isocyanatobenzene. Studies have shown that while it exhibits high reactivity under controlled conditions, its stability under ambient conditions limits its environmental persistence. However, proper handling and disposal procedures are recommended to minimize any potential risks associated with its use.

The future outlook for 1-fluoro-2-isocyanatobenzene appears promising, driven by ongoing research into its applications in advanced materials science and sustainable chemistry. Its unique combination of functional groups continues to make it an essential intermediate in the synthesis of high-value chemicals. As industries increasingly focus on innovation and sustainability, further developments in its synthesis and application are expected to emerge.